Cas no 1952056-35-7 (2-(2-Oxoazepan-3-yl)-N-[[3-(2-oxoazetidin-1-yl)phenyl]methyl]acetamide)

• Product Name: 2-(2-Oxoazepan-3-yl)-N-[[3-(2-oxoazetidin-1-yl)phenyl]methyl]acetamide
• CAS No: 1952056-35-7
• MF: C₁₈H₂₃N₃O₃
• MW: 329.39352440834
• CID: 5453103
• PubChem ID: 137832594
• Update Time: 2025-10-30

2-(2-Oxoazepan-3-yl)-N-[[3-(2-oxoazetidin-1-yl)phenyl]methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Hexahydro-2-oxo-N-[[3-(2-oxo-1-azetidinyl)phenyl]methyl]-1H-azepine-3-acetamide
• Z1998401645
• 2-(2-Oxoazepan-3-yl)-N-[[3-(2-oxoazetidin-1-yl)phenyl]methyl]acetamide
• EN300-26586903
• 1952056-35-7
• 2-(2-oxoazepan-3-yl)-N-{[3-(2-oxoazetidin-1-yl)phenyl]methyl}acetamide

• Inchi： 1S/C18H23N3O3/c22-16(11-14-5-1-2-8-19-18(14)24)20-12-13-4-3-6-15(10-13)21-9-7-17(21)23/h3-4,6,10,14H,1-2,5,7-9,11-12H2,(H,19,24)(H,20,22)
• InChI Key： FDRQBPXBLBRIKV-UHFFFAOYSA-N
• SMILES： O=C1C(CC(NCC2=CC=CC(=C2)N2C(CC2)=O)=O)CCCCN1

Computed Properties

• Exact Mass: 329.17394160g/mol
• Monoisotopic Mass: 329.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.216±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 750.9±45.0 °C(Predicted)
• pka: 15.01±0.46(Predicted)

Additional information on 2-(2-Oxoazepan-3-yl)-N-[[3-(2-oxoazetidin-1-yl)phenyl]methyl]acetamide

Exploring the Potential of 2-(2-Oxoazepan-3-yl)-N-[[3-(2-oxoazetidin-1-yl)phenyl]methyl]acetamide (CAS No. 1952056-35-7) in Modern Therapeutics

In the rapidly evolving field of medicinal chemistry, 2-(2-Oxoazepan-3-yl)-N-[[3-(2-oxoazetidin-1-yl)phenyl]methyl]acetamide (CAS No. 1952056-35-7) has emerged as a compound of significant interest. This molecule, characterized by its unique oxazepane and azetidinone moieties, is being studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which may offer novel mechanisms of action in targeting various biological pathways.

The compound's oxazepane ring and azetidinone group are key features that contribute to its bioactivity. These structural elements are often associated with enhanced binding affinity and metabolic stability, making them valuable in the design of small-molecule therapeutics. Recent studies have explored its potential in modulating enzymes and receptors involved in inflammatory and neurological disorders, aligning with current trends in precision medicine and personalized therapy.

One of the most searched questions in the context of 1952056-35-7 is its role in drug-target interactions. Computational modeling and in vitro assays suggest that this compound may interact with protease-activated receptors (PARs), which are implicated in conditions like fibrosis and chronic pain. This aligns with the growing demand for non-opioid analgesics, a hot topic in pharmaceutical research due to the opioid crisis. The compound's potential to address such unmet medical needs has sparked interest among both academic and industrial researchers.

Another area of exploration is the compound's pharmacokinetic profile. Early-stage studies indicate favorable absorption and distribution properties, which are critical for oral bioavailability—a frequently searched term in drug development forums. The presence of the acetamide linker in its structure may further enhance its permeability across biological membranes, a feature highly sought after in CNS-targeting drugs.

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In conclusion, 2-(2-Oxoazepan-3-yl)-N-[[3-(2-oxoazetidin-1-yl)phenyl]methyl]acetamide represents a promising candidate for further investigation. Its multifaceted chemical architecture and potential therapeutic applications make it a standout in the realm of innovative pharmaceuticals. As research progresses, this compound may well become a cornerstone in the development of next-generation treatments for complex diseases.